Cas no 1284433-66-4 ({1-[(2,4-dimethylphenyl)methyl]piperidin-3-yl}methanamine)

• Product Name: {1-[(2,4-dimethylphenyl)methyl]piperidin-3-yl}methanamine
• CAS No: 1284433-66-4
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5558623
• Update Time: 2025-10-29

{1-[(2,4-dimethylphenyl)methyl]piperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 1-[(2,4-dimethylphenyl)methyl]-
• {1-[(2,4-dimethylphenyl)methyl]piperidin-3-yl}methanamine

• Inchi： 1S/C15H24N2/c1-12-5-6-15(13(2)8-12)11-17-7-3-4-14(9-16)10-17/h5-6,8,14H,3-4,7,9-11,16H2,1-2H3
• InChI Key： BQWKCBZTLUAYJR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2C)CCCC(CN)C1

Additional information on {1-[(2,4-dimethylphenyl)methyl]piperidin-3-yl}methanamine

Chemical Compound CAS No. 1284433-66-4: {1-[(2,4-Dimethylphenyl)methyl]piperidin-3-yl}methanamine

The compound with CAS No. 1284433-66-4, commonly referred to as {1-[(2,4-Dimethylphenyl)methyl]piperidin-3-yl}methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and medicinal chemistry. This compound belongs to the broader class of piperidine derivatives, which are widely studied for their potential in drug development due to their unique structural properties and bioactivity profiles.

The molecular structure of {1-[(2,4-Dimethylphenyl)methyl]piperidin-3-yl}methanamine is characterized by a piperidine ring system substituted with a methyl group at the 3-position and a (2,4-dimethylphenyl)methyl group at the 1-position. This substitution pattern imparts the molecule with a high degree of stereochemical complexity, which is often desirable in drug design for enhancing bioavailability and target specificity. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological targets, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of advanced drug molecules, particularly those targeting complex biological systems such as the central nervous system (CNS) and the immune system. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent antidepressant activity by modulating serotonin reuptake mechanisms. This finding underscores its significance in the field of neuropharmacology.

In addition to its pharmacological applications, {1-[(2,4-Dimethylphenyl)methyl]piperidin-3-yl}methanamine has also been investigated for its role in catalytic processes within organic synthesis. Its ability to act as a chiral auxiliary in asymmetric synthesis reactions has been documented in several recent publications, highlighting its versatility as both a building block and a functional entity in chemical transformations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate piperidine derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and resource consumption.

Beyond its direct applications, this compound serves as a valuable model for studying fundamental principles in stereochemistry and molecular recognition. Its complex structure provides an excellent platform for exploring how subtle changes in molecular architecture can influence bioactivity and pharmacokinetic properties. This has led to numerous collaborative research efforts aimed at optimizing its properties for specific therapeutic applications.

In conclusion, CAS No. 1284433-66-4 represents a cutting-edge molecule with vast potential across multiple domains of chemical science. Its unique structural features, coupled with recent advancements in synthetic methodology and pharmacological research, position it as a key player in the development of innovative drugs and chemical processes. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.